![molecular formula C24H37N3O2 B4254191 1'-ethyl-4-[4-(1-piperidinylcarbonyl)phenoxy]-1,3'-bipiperidine](/img/structure/B4254191.png)
1'-ethyl-4-[4-(1-piperidinylcarbonyl)phenoxy]-1,3'-bipiperidine
Overview
Description
1'-ethyl-4-[4-(1-piperidinylcarbonyl)phenoxy]-1,3'-bipiperidine, also known as EPPB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EPPB is a bipiperidine-based compound that has been synthesized through a multi-step process. In
Mechanism of Action
The mechanism of action of 1'-ethyl-4-[4-(1-piperidinylcarbonyl)phenoxy]-1,3'-bipiperidine involves its binding to the allosteric site of GPCRs. 1'-ethyl-4-[4-(1-piperidinylcarbonyl)phenoxy]-1,3'-bipiperidine binds to a specific pocket on the receptor, which results in a conformational change that alters the receptor's function. 1'-ethyl-4-[4-(1-piperidinylcarbonyl)phenoxy]-1,3'-bipiperidine has been found to enhance the binding of agonists to GPCRs, resulting in increased signaling. 1'-ethyl-4-[4-(1-piperidinylcarbonyl)phenoxy]-1,3'-bipiperidine has also been found to modulate the activity of GPCRs in a ligand-dependent manner.
Biochemical and Physiological Effects:
1'-ethyl-4-[4-(1-piperidinylcarbonyl)phenoxy]-1,3'-bipiperidine has been found to have various biochemical and physiological effects. One of the primary effects of 1'-ethyl-4-[4-(1-piperidinylcarbonyl)phenoxy]-1,3'-bipiperidine is its ability to enhance the activity of GPCRs. This can result in increased signaling and altered physiological responses. 1'-ethyl-4-[4-(1-piperidinylcarbonyl)phenoxy]-1,3'-bipiperidine has also been found to have anti-inflammatory effects, which may be due to its ability to modulate the activity of GPCRs involved in inflammation. 1'-ethyl-4-[4-(1-piperidinylcarbonyl)phenoxy]-1,3'-bipiperidine has also been found to have potential applications in the treatment of Parkinson's disease, due to its ability to modulate the activity of dopamine receptors.
Advantages and Limitations for Lab Experiments
1'-ethyl-4-[4-(1-piperidinylcarbonyl)phenoxy]-1,3'-bipiperidine has several advantages and limitations for lab experiments. One of the primary advantages of 1'-ethyl-4-[4-(1-piperidinylcarbonyl)phenoxy]-1,3'-bipiperidine is its potency as an allosteric modulator of GPCRs. This makes it a useful tool for studying the pharmacology and function of GPCRs. 1'-ethyl-4-[4-(1-piperidinylcarbonyl)phenoxy]-1,3'-bipiperidine is also highly selective for certain GPCRs, which allows for the study of specific receptor subtypes. However, 1'-ethyl-4-[4-(1-piperidinylcarbonyl)phenoxy]-1,3'-bipiperidine has a relatively short half-life, which can make it challenging to use in certain experiments. Additionally, 1'-ethyl-4-[4-(1-piperidinylcarbonyl)phenoxy]-1,3'-bipiperidine is a complex molecule that requires expertise in organic chemistry for its synthesis.
Future Directions
There are several future directions for the study of 1'-ethyl-4-[4-(1-piperidinylcarbonyl)phenoxy]-1,3'-bipiperidine. One area of research is the development of more potent and selective allosteric modulators of GPCRs. This could lead to the development of new drugs for the treatment of various diseases. Another area of research is the study of the structural basis of 1'-ethyl-4-[4-(1-piperidinylcarbonyl)phenoxy]-1,3'-bipiperidine's binding to GPCRs. This could provide insights into the mechanism of action of allosteric modulators and aid in the development of more potent compounds. Finally, the study of 1'-ethyl-4-[4-(1-piperidinylcarbonyl)phenoxy]-1,3'-bipiperidine's effects on other physiological systems, such as the immune system, could lead to the development of new therapies for various diseases.
Scientific Research Applications
1'-ethyl-4-[4-(1-piperidinylcarbonyl)phenoxy]-1,3'-bipiperidine has been found to have potential applications in various fields of scientific research. One of the primary applications of 1'-ethyl-4-[4-(1-piperidinylcarbonyl)phenoxy]-1,3'-bipiperidine is in the study of G protein-coupled receptors (GPCRs). 1'-ethyl-4-[4-(1-piperidinylcarbonyl)phenoxy]-1,3'-bipiperidine has been found to be a potent allosteric modulator of GPCRs, which are involved in a wide range of physiological processes. 1'-ethyl-4-[4-(1-piperidinylcarbonyl)phenoxy]-1,3'-bipiperidine has been used to study the pharmacology and function of various GPCRs, including the adenosine A2A receptor, dopamine D2 receptor, and cannabinoid CB1 receptor.
properties
IUPAC Name |
[4-[1-(1-ethylpiperidin-3-yl)piperidin-4-yl]oxyphenyl]-piperidin-1-ylmethanone | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H37N3O2/c1-2-25-14-6-7-21(19-25)26-17-12-23(13-18-26)29-22-10-8-20(9-11-22)24(28)27-15-4-3-5-16-27/h8-11,21,23H,2-7,12-19H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KESICJXTPNPOJS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCCC(C1)N2CCC(CC2)OC3=CC=C(C=C3)C(=O)N4CCCCC4 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H37N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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